1-[2-(2-Methoxyethoxy)ethoxy]naphthalene

• Molecular Formula: C15H18O3
• Molecular Weight: 246.30 g/mol
• IUPAC Name: 1-[2-(2-methoxyethoxy)ethoxy]naphthalene
• InChI: InChI=1S/C15H18O3/c1-16-9-10-17-11-12-18-15-8-4-6-13-5-2-3-7-14(13)15/h2-8H,9-12H2,1H3
• InChI Key: MPBHHDQAUYMBQB-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOC1=CC=CC2=CC=CC=C21

Description

1-[2-(2-Methoxyethoxy)ethoxy]naphthalene is a useful research compound. Its molecular formula is C15H18O3 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 110 g of dimethyl sulfoxide were dispersed 21.6 g (0.15 mol) of 1-naphthol, 27.4 g (0.1 mol) of 2-(2-methoxy-ethoxy)ethyl 4-toluenesulfonate, and 20.7 g (0.15 mol) of potassium carbonate. The dispersion was heated and stirred at 80° C. for 3 hours. After cooling, the solution was combined with 200 g of water and 200 g of toluene, from which an organic layer was separated. It was washed 2 times with 50 g of water, 5 times with 2.5 wt % sodium hydroxide aqueous solution and then 4 times with 100 g of water. The organic layer was concentrated, obtaining 21 g of oily matter. On vacuum distillation (120° C./0.06 Torr), 18.6 g of the target compound was recovered (yield 75%).